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Compound of Interest

Compound Name: 2-Bromo-4,6-dichloroaniline

Cat. No.: B1334061 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of 2-Bromo-4,6-
dichloroaniline, a compound that presents several health and environmental hazards.

Adherence to these protocols is crucial for minimizing risks and maintaining regulatory

compliance.

Hazard Profile
2-Bromo-4,6-dichloroaniline is classified as a hazardous substance. Understanding its

specific risks is the first step in safe handling and disposal. The compound is harmful if

swallowed, inhaled, or in contact with skin, and causes skin and serious eye irritation.[1] It may

also cause respiratory irritation.[1][2]
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Hazard Classification Category GHS Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[3][4]

This table summarizes the primary hazards associated with 2-Bromo-4,6-dichloroaniline
based on its GHS classification.

Personal Protective Equipment (PPE)
When handling 2-Bromo-4,6-dichloroaniline, especially during disposal procedures, the use

of appropriate personal protective equipment is mandatory to prevent exposure.

Eye/Face Protection: Wear chemical safety goggles or a face shield that is tested and

approved under government standards such as NIOSH (US) or EN 166 (EU).[5]

Skin Protection: Handle with gloves that have been inspected prior to use.[5] Use proper

glove removal technique to avoid skin contact.[5] Wear appropriate protective clothing to

prevent skin exposure.[6]

Respiratory Protection: In case of insufficient ventilation, wear a dust mask type N95 (US) or

a NIOSH/MSHA or European Standard EN 149 approved respirator.[3][6]

Hygiene Measures: Wash hands thoroughly after handling.[1] Contaminated clothing should

be removed and washed before reuse.[1]
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Spill Containment and Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent the spread of

contamination and exposure to personnel.

Ensure Adequate Ventilation: Use in a well-ventilated area or work under a fume hood.

Personal Precautions: Avoid breathing dust and contact with the substance.[5] Evacuate

personnel to safe areas.[5]

Containment: Prevent further leakage or spillage if it is safe to do so.[5] Do not let the

product enter drains.[5] Cover drains to prevent environmental contamination.

Cleanup: Sweep up and shovel the material.[1][5] Collect the spilled material in suitable,

closed containers for disposal.[1][5]

Disposal Procedures
The disposal of 2-Bromo-4,6-dichloroaniline and its containers must be conducted in

accordance with all applicable national and local regulations. Improper disposal can lead to

environmental harm and legal repercussions.

Chemical Disposal: Do not dispose of the chemical with other waste. It is recommended to

offer surplus and non-recyclable solutions to a licensed disposal company.[5] One method is

to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[5]

Container Disposal: Leave the chemical in its original container. Uncleaned containers

should be handled in the same manner as the product itself. Dispose of the contents and

container to an approved waste disposal plant.[1][2][4]

The following diagram outlines the decision-making process for the proper disposal of 2-
Bromo-4,6-dichloroaniline.
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Start: Disposal of
2-Bromo-4,6-dichloroaniline

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat, Respirator

Ensure Spill Kit is Accessible

Assess Waste:
Contaminated Material or Unused Product?

Place in a Labeled,
Sealed, and Compatible

Waste Container

Store in a Designated
Hazardous Waste
Accumulation Area

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Company

Complete Hazardous
Waste Manifest/Paperwork

Arrange for Professional
Disposal via Incineration

or other Approved Method

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Bromo-4,6-dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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